Cas no 2138550-84-0 (2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one
• CAS No: 2138550-84-0
• MF: C₆H₈ClNOS₂
• MW: 209.716817855835
• CID: 6564467
• PubChem ID: 165494433
• Update Time: 2025-10-31

2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one
• 2138550-84-0
• EN300-1178478

• Inchi： 1S/C6H8ClNOS2/c7-4-5(9)8-2-1-3-11-6(8)10/h1-4H2
• InChI Key： WWGRCEQHRQYYSH-UHFFFAOYSA-N
• SMILES： ClCC(N1C(=S)SCCC1)=O

Computed Properties

• Exact Mass: 208.9735839g/mol
• Monoisotopic Mass: 208.9735839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.7Ų

Additional information on 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one

Research Briefing on 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one (CAS: 2138550-84-0)

In recent years, the compound 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one (CAS: 2138550-84-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its thiazinane core and sulfanylidene moiety, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

Preliminary biological evaluations have revealed that 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. These findings suggest its possible utility in the development of anti-inflammatory agents, although further mechanistic studies are required to elucidate its exact mode of action.

In addition to its anti-inflammatory properties, recent in vitro studies have explored its anticancer potential. The compound has demonstrated selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Researchers hypothesize that its mechanism may involve the disruption of cellular redox balance, leading to oxidative stress-induced apoptosis. However, comprehensive in vivo studies are necessary to validate these observations and assess its safety profile.

Despite these promising results, challenges remain in the development of 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-chloro-1-(2-sulfanylidene-1,3-thiazinan-3-yl)ethan-1-one represents a versatile and promising candidate in medicinal chemistry. Its dual potential as an anti-inflammatory and anticancer agent underscores the need for continued research to fully exploit its therapeutic benefits. Future studies should focus on optimizing its pharmacokinetic properties and exploring its interactions with biological targets at the molecular level.